Cas no 2361753-20-8 (N-[2-(4-Methylphenyl)-1-(2-pyridinyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide)

• Product Name: N-[2-(4-Methylphenyl)-1-(2-pyridinyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide
• CAS No: 2361753-20-8
• MF: C₂₃H₂₇N₃O₂
• MW: 377.479385614395
• CID: 5413816
• PubChem ID: 145896472
• Update Time: 2025-07-10

N-[2-(4-Methylphenyl)-1-(2-pyridinyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26598648
• Z1492423771
• N-[2-(4-Methylphenyl)-1-pyridin-2-ylethyl]-1-prop-2-enoylpiperidine-4-carboxamide
• N-[2-(4-methylphenyl)-1-(pyridin-2-yl)ethyl]-1-(prop-2-enoyl)piperidine-4-carboxamide
• 2361753-20-8
• N-[2-(4-Methylphenyl)-1-(2-pyridinyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

• Inchi： 1S/C23H27N3O2/c1-3-22(27)26-14-11-19(12-15-26)23(28)25-21(20-6-4-5-13-24-20)16-18-9-7-17(2)8-10-18/h3-10,13,19,21H,1,11-12,14-16H2,2H3,(H,25,28)
• InChI Key： IQQGNDXFXKJXHI-UHFFFAOYSA-N
• SMILES： N1(C(=O)C=C)CCC(C(NC(C2=NC=CC=C2)CC2=CC=C(C)C=C2)=O)CC1

Computed Properties

• Exact Mass: 377.21032711g/mol
• Monoisotopic Mass: 377.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• Density: 1.148±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 630.5±55.0 °C(Predicted)
• pka: 14.17±0.20(Predicted)

Additional information on N-[2-(4-Methylphenyl)-1-(2-pyridinyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

N-[2-(4-Methylphenyl)-1-(2-pyridinyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide (CAS No. 2361753-20-8): A Comprehensive Overview

N-[2-(4-Methylphenyl)-1-(2-pyridinyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide (CAS No. 2361753-20-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the piperidinecarboxamide class and exhibits a unique structural framework that contributes to its biological activity.

The molecular structure of N-[2-(4-Methylphenyl)-1-(2-pyridinyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide consists of a piperidine ring linked to a pyridine and a phenyl group, with an additional acryloyl moiety. This intricate arrangement provides the compound with a diverse range of functional groups, making it an interesting candidate for various pharmacological studies.

Recent research has focused on the potential of this compound as a modulator of specific biological pathways. Studies have shown that N-[2-(4-Methylphenyl)-1-(2-pyridinyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide can interact with key enzymes and receptors, potentially offering therapeutic benefits in the treatment of various diseases. For instance, preliminary data suggest that this compound may have anti-inflammatory properties, making it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory potential, N-[2-(4-Methylphenyl)-1-(2-pyridinyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide has also been investigated for its neuroprotective effects. Research conducted in vitro and in animal models has indicated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of N-[2-(4-Methylphenyl)-1-(2-pyridinyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide have also been studied extensively. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its high bioavailability and low toxicity make it an attractive candidate for further clinical development.

Moreover, the structural flexibility of N-[2-(4-Methylphenyl)-1-(2-pyridinyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide allows for the synthesis of various derivatives through chemical modifications. These derivatives can be tailored to enhance specific biological activities or improve pharmacological properties, thereby expanding the therapeutic potential of this compound.

In the context of drug discovery and development, N-[2-(4-Methylphenyl)-1-(2-pyridinyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide represents an important lead compound. Its unique structure and promising biological activities make it a valuable starting point for the design and synthesis of novel therapeutic agents. Ongoing research is focused on optimizing its properties and evaluating its efficacy in preclinical models.

The future prospects for N-[2-(4-Methylphenyl)-1-(2-pyridinyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide are promising. As more data become available from preclinical studies, it is expected that this compound will advance to clinical trials, where its safety and efficacy can be further assessed. The potential for this compound to address unmet medical needs in areas such as inflammation and neurodegeneration makes it an exciting area of research in the field of medicinal chemistry.